Cas no 80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-)

• Product Name: 2-Pyrrolidinone, 1-ethyl-5-octyl-
• CAS No: 80444-75-3
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 705611
• PubChem ID: 12771040
• Update Time: 2025-04-19

2-Pyrrolidinone, 1-ethyl-5-octyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-ethyl-5-octyl-
• 1-ethyl-5-octylpyrrolidin-2-one
• SCHEMBL11364946
• DTXSID10509453
• 80444-75-3

• Inchi： 1S/C14H27NO/c1-3-5-6-7-8-9-10-13-11-12-14(16)15(13)4-2/h13H,3-12H2,1-2H3
• InChI Key： TXBGBSIYQLNVHI-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCCCCCC)N1CC

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų